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Compound of Interest

Compound Name: 3-Butenylamine hydrochloride

Cat. No.: B123349 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Butenylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Butenylamine
hydrochloride (CAS No. 17875-18-2), a reactive primary amine used in organic synthesis.

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

integrity of experimental work.

Hazard Identification and Classification
3-Butenylamine hydrochloride is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. It is crucial to understand its

specific hazards to implement appropriate safety measures.

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral 3

Skin Irritation 2

Serious Eye Damage 1

Respiratory Sensitization 1

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Signal Word:Danger[1][2]

GHS Pictograms:

Pictogram Hazard

alt text Acute Toxicity (fatal or toxic)

alt text Skin Corrosion/Serious Eye Damage

alt text

Respiratory

Sensitizer/Carcinogen/Mutagen/Reproductive

Toxicity/Target Organ Toxicity

Hazard Statements:[1][2][3]

H301: Toxic if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.
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Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P342 + P311: If experiencing respiratory symptoms: Call a POISON CENTER or

doctor/physician.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Butenylamine hydrochloride is

essential for its proper storage and handling.

Property Value

Molecular Formula C₄H₁₀ClN[2][4][5][6]

Molecular Weight 107.58 g/mol [3][4]

Appearance White to light yellow solid/powder/crystal[5]

Melting Point 176-180 °C[1][6]

Solubility Soluble in water[5]

Storage Conditions

Store at 4°C or room temperature in a dark, dry,

sealed container, away from moisture.[2][4] It is

noted to be air-sensitive and hygroscopic.

Experimental Protocols: Safe Handling and
Emergency Procedures
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While specific experimental protocols will vary, the following general procedures must be

followed when handling 3-Butenylamine hydrochloride.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is mandatory.

Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[7]

Skin Protection
Wear chemically resistant gloves (e.g., nitrile)

and a lab coat. Ensure full skin coverage.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge (e.g., type P2) or a dust

mask (type N95) if ventilation is inadequate or

dust is generated. Work should be conducted in

a chemical fume hood.[7]

First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory

symptoms occur, call a POISON CENTER or

doctor immediately. If not breathing, provide

artificial respiration.[7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Call a physician immediately.[7]

Eye Contact

Rinse cautiously with water for several minutes,

holding the eyelids open. Remove contact

lenses if present and easy to do. Continue

rinsing for at least 15 minutes. Seek immediate

medical attention.[7]

Ingestion

Rinse mouth. DO NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[7]

Spill and Disposal Procedures
Spill Response: Evacuate the area. Wear full PPE. Avoid generating dust. Use spark-proof

tools and explosion-proof equipment.[7] Soak up the spill with an inert absorbent material

and collect it in a suitable, closed container for disposal.[7]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7]

Visualized Workflows and Relationships
The following diagrams illustrate key logical relationships and workflows for handling 3-
Butenylamine hydrochloride safely.
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Identify Hazards
(Acute Toxicity, Corrosive)

Assess Risks
(Inhalation, Contact, Ingestion)

Engineering Controls
(Fume Hood)

dictates

Spill Response

 plan for

Exposure Response
(First Aid)

 plan for

Fire Fighting

 plan for

Personal Protective Equipment
(Gloves, Goggles, Respirator)

complemented by

Administrative Controls
(SOPs, Training)

reinforced by
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Start: Prepare for Handling

1. Prepare Work Area
(Ensure fume hood is operational, clear of clutter)

2. Don Required PPE
(Gloves, Goggles, Lab Coat, Respirator)

3. Retrieve Chemical from Storage
(Note hygroscopic/air-sensitive nature)

4. Weigh and Transfer
(Perform in fume hood, avoid dust generation)

5. Add to Reaction Vessel
(Use appropriate techniques to minimize exposure)

6. Clean Up Work Area
(Decontaminate surfaces, dispose of waste)

7. Doff PPE Correctly
(Avoid cross-contamination)

End: Procedure Complete

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b123349?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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